4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde

• IUPAC Name: 4-(3,4-dichlorophenyl)-1,3-thiazole-2-carbaldehyde
• InChI: InChI=1S/C10H5Cl2NOS/c11-7-2-1-6(3-8(7)12)9-5-15-10(4-14)13-9/h1-5H
• InChI Key: IPXFBRJMPVSEMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=N2)C=O)Cl)Cl
• Molecular Formula: C10H5Cl2NOS
• DSSTOX Substance ID: DTXSID301241020
• Molecular Weight: 258.12 g/mol
• CAS RN: 383143-03-1

Description

4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde is a chemical compound that belongs to the class of thiazole derivatives. It has been widely studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture.

Mechanism of Action

The mechanism of action of 4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde is not fully understood. However, it is believed to act by inhibiting the synthesis of nucleic acids and proteins in microorganisms. It may also interfere with the cell membrane integrity and energy metabolism of microorganisms, leading to their death.
Biochemical and Physiological Effects:
4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the caspase-dependent pathway. It also shows anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Moreover, it has been shown to possess antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.

Advantages and Limitations for Lab Experiments

4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its structure can be easily modified to optimize its biological activity. However, it also has some limitations, such as its low solubility in water and its potential toxicity to human cells. Therefore, careful consideration should be given to the experimental conditions and safety measures when using this compound in lab experiments.

Future Directions

There are several future directions for the research on 4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde. One potential direction is to investigate its potential applications in the development of new antibiotics and antifungal agents. Another direction is to explore its potential as a therapeutic agent for cancer and inflammatory diseases. Moreover, its potential as a photovoltaic material and a corrosion inhibitor can also be further studied. Further research can also be conducted to elucidate its mechanism of action and optimize its biological activity.

Synthesis Methods

The synthesis of 4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde can be achieved through various methods, including the reaction of 3,4-dichlorobenzaldehyde with thiosemicarbazide in the presence of acetic acid, or the reaction of 3,4-dichlorobenzoyl chloride with thiosemicarbazide in the presence of triethylamine. The yield of the synthesis process can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

4-(3,4-Dichlorophenyl)-1,3-thiazole-2-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. It exhibits various biological activities, such as antibacterial, antifungal, antiviral, antitumor, and anti-inflammatory activities. It has been reported to inhibit the growth of various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It also shows potent antifungal activity against Candida albicans and Aspergillus niger. Moreover, it has been shown to possess antiviral activity against herpes simplex virus type 1 and type 2.